Cas no 1152565-38-2 (1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152565-38-2
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD13381821
• CID: 5073162
• PubChem ID: 28952589
• Update Time: 2025-06-13

1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid
• 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)pyrazole-4-carboxylic acid
• CWB56538
• Z1777073298

• MDL： MFCD13381821
• Inchi： 1S/C15H18N2O3/c1-8-6-9(2)10(3)12(7-8)20-14-13(15(18)19)11(4)16-17(14)5/h6-7H,1-5H3,(H,18,19)
• InChI Key： CNKNPHOFFFTVDP-UHFFFAOYSA-N
• SMILES： O(C1=C(C(=O)O)C(C)=NN1C)C1C=C(C)C=C(C)C=1C

Computed Properties

• Exact Mass: 274.132
• Monoisotopic Mass: 274.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 407.9±45.0 °C at 760 mmHg
• Flash Point: 200.5±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid (CAS No. 1152565-38-2)

The compound 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid (CAS No. 1152565-38-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core and a trimethylphenoxy substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate enzymatic activity and receptor interactions.

In recent years, the demand for heterocyclic compounds like 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid has surged, driven by advancements in drug discovery and sustainable agriculture. This compound’s carboxylic acid functionality allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties. Its lipophilic character, imparted by the trimethylphenoxy group, enhances membrane permeability, a critical factor in drug delivery systems.

The synthesis of CAS No. 1152565-38-2 typically involves multi-step organic reactions, including condensation and oxidation processes. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as researchers seek to improve yield and reduce environmental impact. Green chemistry principles, such as using catalytic methods or biodegradable solvents, are increasingly applied to its production, aligning with global sustainability goals.

One of the most frequently searched questions about this compound revolves around its biological activity. Preliminary studies suggest that 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid may exhibit anti-inflammatory or antimicrobial properties, though further clinical validation is required. Its mechanism of action, particularly its interaction with cyclooxygenase (COX) enzymes, is a subject of ongoing investigation. These findings have sparked interest in its potential as a lead compound for non-steroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound’s role in crop protection. Agrochemical researchers are exploring its utility as a herbicide or fungicide due to its structural resemblance to other phenolic derivatives known for their pesticidal effects. The 2,3,5-trimethylphenoxy moiety, in particular, is hypothesized to disrupt microbial cell membranes, offering a novel mode of action against resistant strains. This aligns with the growing need for eco-friendly pest control solutions in modern agriculture.

From a commercial perspective, CAS No. 1152565-38-2 is classified as a high-value fine chemical, with suppliers emphasizing its purity (>98%) and scalability. Analytical techniques such as HPLC and NMR are routinely employed to ensure quality control. The compound’s stability under various storage conditions (e.g., temperature, humidity) is also a common query among industrial buyers, underscoring the importance of material characterization in its supply chain.

In summary, 1,3-dimethyl-5-(2,3,5-trimethylphenoxy)-1H-pyrazole-4-carboxylic acid represents a versatile scaffold with broad applicability in life sciences and material chemistry. Its combination of structural novelty and functional adaptability positions it as a key player in next-generation research. As synthetic methodologies evolve and biological studies advance, this compound is poised to address pressing challenges in healthcare and environmental sustainability.